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Compound of Interest

Compound Name: Diisopropylphosphine

Cat. No.: B1583860 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the purification of

diisopropylphosphine via vacuum distillation. Diisopropylphosphine is a pyrophoric and air-

sensitive secondary phosphine, necessitating careful handling under inert atmosphere. Vacuum

distillation is a highly effective method for removing less volatile impurities, such as its oxidation

product, diisopropylphosphine oxide, as well as other byproducts from its synthesis.

Safety Precautions
Diisopropylphosphine is a hazardous chemical with the following primary risks:

Pyrophoric: Spontaneously ignites in air.[1]

Corrosive: Causes severe skin burns and eye damage.[1]

Flammable: Highly flammable liquid and vapor.[2]

Toxic: Harmful if swallowed, in contact with skin, or inhaled.[1]

Always handle diisopropylphosphine in a certified chemical fume hood or a glovebox under

an inert atmosphere (e.g., nitrogen or argon).[3][4] Appropriate personal protective equipment

(PPE), including a flame-resistant lab coat, chemical splash goggles, a face shield, and
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compatible gloves (e.g., nitrile), must be worn.[5] An operational safety shower and eyewash

station must be readily accessible. All glassware must be inspected for cracks or defects before

use to prevent implosion under vacuum.

Physicochemical Data and Impurities
A thorough understanding of the physical properties of diisopropylphosphine and its potential

impurities is crucial for successful purification by vacuum distillation.

Property Diisopropylphosphine
Diisopropylphosphine
Oxide

Molecular Formula C₆H₁₅P C₆H₁₅OP

Molecular Weight 118.16 g/mol [1] 134.16 g/mol

Boiling Point (atm) 118-128.3 °C[2][3]
Significantly higher than

diisopropylphosphine

Appearance Colorless liquid -

Potential Impurities:

The primary impurities in crude diisopropylphosphine often depend on the synthetic route,

which commonly involves the reaction of a Grignard reagent (e.g., isopropylmagnesium

chloride) with phosphorus trichloride.
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Impurity Source of Impurity
Rationale for Removal by
Vacuum Distillation

Diisopropylphosphine Oxide

Oxidation of

diisopropylphosphine upon

exposure to air.

Has a significantly higher

boiling point due to the polar

P=O bond, remaining as a

residue during distillation.

Unreacted Starting Materials

Incomplete reaction during

synthesis (e.g., isopropyl

halides, phosphorus

trichloride).

These are typically more

volatile and can be removed in

the forerun of the distillation.

Grignard Reagent Byproducts

Side reactions during the

Grignard synthesis, such as

homo-coupling of the isopropyl

group.

These byproducts often have

different boiling points and can

be separated.

Solvents

Residual solvents from the

synthesis and workup (e.g.,

diethyl ether, tetrahydrofuran).

These are highly volatile and

are easily removed at the

beginning of the vacuum

distillation.

Estimated Boiling Point of Diisopropylphosphine
under Reduced Pressure
To facilitate the vacuum distillation process, the following table provides estimated boiling

points of diisopropylphosphine at various pressures. These values are calculated based on

its atmospheric boiling point and the Clausius-Clapeyron relation and should be used as a

guideline.
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Pressure (mmHg) Estimated Boiling Point (°C)

760 128

100 75

50 60

20 42

10 30

5 18

1 -5

Experimental Protocol: Vacuum Distillation of
Diisopropylphosphine
This protocol outlines the procedure for purifying diisopropylphosphine using a Schlenk line

and standard vacuum distillation glassware.

Equipment:

Schlenk line with a nitrogen or argon source and a vacuum pump

Round-bottom flasks (distilling and receiving flasks)

Short-path distillation head with a condenser and vacuum connection

Thermometer and thermometer adapter

Magnetic stirrer and stir bar

Heating mantle

Cold trap (for protecting the vacuum pump)

Appropriate clamps and connectors
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Procedure:

Glassware Preparation: Thoroughly dry all glassware in an oven at >120 °C overnight and

allow to cool under a stream of inert gas.

System Assembly: Assemble the distillation apparatus as shown in the workflow diagram

below. Ensure all joints are properly greased and sealed to maintain a good vacuum.

Inerting the System: Evacuate the entire system using the Schlenk line and backfill with inert

gas. Repeat this cycle three times to ensure an inert atmosphere.

Transfer of Crude Diisopropylphosphine: Under a positive pressure of inert gas, transfer

the crude diisopropylphosphine to the distilling flask using a cannula or a gas-tight syringe.

Add a magnetic stir bar.

Initiating the Distillation:

Begin stirring the crude diisopropylphosphine.

Slowly open the vacuum valve on the Schlenk line to gradually reduce the pressure in the

system. A cold trap (e.g., with liquid nitrogen) should be in place before the vacuum pump.

Observe the initial bubbling as volatile impurities and residual solvents are removed.

Heating and Fraction Collection:

Once the pressure has stabilized at the desired level, begin gently heating the distilling

flask with a heating mantle.

Collect the initial fraction (forerun), which will contain any low-boiling impurities.

As the temperature rises and stabilizes, collect the main fraction of purified

diisopropylphosphine in a clean, pre-weighed receiving flask. Record the temperature

and pressure at which the main fraction distills.

Terminating the Distillation:
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Once the distillation is complete, remove the heating mantle and allow the system to cool

to room temperature under vacuum.

Slowly and carefully backfill the system with inert gas.

Turn off the vacuum pump.

Storage: The purified diisopropylphosphine should be stored in a sealed container under

an inert atmosphere.

Visualizations
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Workflow for Vacuum Distillation of Diisopropylphosphine
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Caption: Workflow for the purification of diisopropylphosphine.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1583860?utm_src=pdf-body-img
https://www.benchchem.com/product/b1583860?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583860?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Logical Relationships in Purification
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Caption: Separation of impurities by vacuum distillation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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